Cas no 781632-38-0 (Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate)
![Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate structure](https://www.kuujia.com/scimg/cas/781632-38-0x500.png)
781632-38-0 structure
Product name:Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
- methyl 3-[(1,3-dioxoisoindol-2-yl)methyl]benzoate
- MFCD06353849
- SCHEMBL1164954
- CS-0301960
- QQYVUYGZCDBGGW-UHFFFAOYSA-N
- Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
- AB00727973-01
- Z18272068
- Methyl3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
- AKOS027276380
- 781632-38-0
- SB64916
- Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate
- 3-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid methyl ester
- DB-230729
-
- MDL： MFCD06353849
- Inchi： InChI=1S/C17H13NO4/c1-22-17(21)12-6-4-5-11(9-12)10-18-15(19)13-7-2-3-8-14(13)16(18)20/h2-9H,10H2,1H3
- InChI Key： QQYVUYGZCDBGGW-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC=CC(=C1)CN2C(=O)C3=CC=CC=C3C2=O
Computed Properties
- Exact Mass: 295.08445790g/mol
- Monoisotopic Mass: 295.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.7Ų
Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540640-2.52,5g |
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; . |
781632-38-0 | 2.52,5g |
€646.90 | 2024-04-16 | ||
| Matrix Scientific | 083292-1g |
Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate, 97% |
781632-38-0 | 97% | 1g |
$524.00 | 2023-09-09 | |
| abcr | AB540640-1g |
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; . |
781632-38-0 | 1g |
€337.30 | 2024-04-16 | ||
| Chemenu | CM262340-1g |
Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate |
781632-38-0 | 95% | 1g |
$307 | 2021-08-18 | |
| abcr | AB540640-250mg |
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; . |
781632-38-0 | 250mg |
€205.30 | 2024-04-16 | ||
| abcr | AB540640-500mg |
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; . |
781632-38-0 | 500mg |
€246.20 | 2024-04-16 | ||
| Apollo Scientific | OR200009-2.5g |
Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate |
781632-38-0 | 95 | 2.5g |
£542.00 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372630-1g |
Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate |
781632-38-0 | 95+% | 1g |
￥2559.00 | 2024-07-28 | |
| Chemenu | CM262340-1g |
Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate |
781632-38-0 | 95% | 1g |
$326 | 2024-07-23 | |
| abcr | AB540640-1 g |
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; . |
781632-38-0 | 1g |
€340.30 | 2022-07-28 |
Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Related Literature
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
-
Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
-
P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
-
Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
781632-38-0 (Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate) Related Products
- 954239-52-2(Methyl 3-oxoisoindoline-5-carboxylate)
- 137247-85-9(2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid)
- 935269-25-3(3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester)
- 1233951-80-8(3-Fluoro-2-(piperidin-1-yl)aniline)
- 2003120-19-0(3-[({Bicyclo[2.2.2]oct-5-en-2-yl}methyl)amino]propanoic acid)
- 2034579-59-2(1-[3-(pyrazin-2-yloxy)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one)
- 2411306-27-7(N-1-(4-methanesulfinylphenyl)ethyl-N-methylprop-2-enamide)
- 887202-32-6(6-(4-methylpiperazin-1-yl)sulfonyl-1,3-benzothiazol-2-amine)
- 1506090-22-7(Isopropyl 2-bromo-5-(trifluoromethyl)benzoate)
- 1804132-67-9(Ethyl 5-(2-bromopropanoyl)-2-(chloromethyl)benzoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:781632-38-0)Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
Purity:99%
Quantity:1g
Price ($):257.0